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Compound of Interest

Compound Name: Hexaminolevulinate Hydrochloride

Cat. No.: B1673147 Get Quote

Essential Safety and Handling Guide for
Hexaminolevulinate Hydrochloride
This guide provides crucial safety and logistical information for laboratory, research, and drug

development professionals handling Hexaminolevulinate Hydrochloride. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Hexaminolevulinate Hydrochloride is classified as an irritant and may cause skin, eye, and

respiratory irritation.[1][2] It may also cause an allergic skin reaction.[1] While it is not

considered hazardous under the OSHA Hazard Communication Standard, proper handling and

the use of personal protective equipment are essential to minimize exposure and potential

sensitization.[3][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Hexaminolevulinate
Hydrochloride to prevent direct contact.
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PPE Category Item Specification

Hand Protection Gloves

Chemotherapy-rated, powder-

free, disposable gloves should

be worn.[5][6] It is

recommended to wear two

pairs.[5][7]

Eye Protection Safety Goggles

Safety goggles with side

shields are required to protect

against splashes.[8]

Body Protection Laboratory Coat/Gown

A disposable, long-sleeved

gown that is resistant to

permeability by hazardous

drugs should be worn.[5][7]

Respiratory Protection Respirator

An N95 respirator should be

worn when handling the

powder form to avoid

inhalation.[5][6]

Foot Protection Shoe Covers

Two pairs of shoe covers are

recommended when

compounding hazardous

drugs.[5]

Hazard Summary and Safety Precautions
A summary of the hazards associated with Hexaminolevulinate Hydrochloride is provided

below, along with corresponding safety measures.
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Hazard GHS Classification Precautionary Statements

Skin Irritation Skin Irritation 2 H315: Causes skin irritation.[1]

Eye Irritation Eye Irritation 2A
H319: Causes serious eye

irritation.[1]

Skin Sensitization Sensitization - Skin 1
H317: May cause an allergic

skin reaction.[1]

Respiratory Irritation
Specific target organ toxicity

(single exposure) 3

H335: May cause respiratory

irritation.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with water for at least 15 minutes. Seek medical

attention if irritation develops.[3]

Skin Contact: Wash the affected area with soap and water.[3] Remove contaminated

clothing.[3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

Ingestion: Harmful if swallowed.[2] Rinse mouth with water and consult a physician.[2]

Experimental Protocol: Reconstitution of
Hexaminolevulinate Hydrochloride
The following protocol outlines the steps for the reconstitution of Hexaminolevulinate
Hydrochloride powder for intravesical solution. This procedure should be performed under

aseptic conditions.

Preparation: Ensure all necessary materials are sterile, including a 50 mL syringe with a Luer

Lock tip, the vial of Hexaminolevulinate Hydrochloride powder (100 mg), and the vial of

DILUENT (50 mL).[4]
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Don PPE: Wear appropriate personal protective equipment, including gloves, a lab coat, and

safety goggles.[4][9]

Diluent Transfer: Withdraw the 50 mL of DILUENT into the syringe.[9]

Reconstitution: Inject approximately 10 mL of the DILUENT into the Hexaminolevulinate
Hydrochloride powder vial. Gently swirl the vial until the powder is completely dissolved.[9]

Final Solution Transfer: Withdraw the entire reconstituted solution back into the 50 mL

syringe.[9] The final concentration will be 2 mg/mL.[4]

Storage: If not used immediately, the reconstituted solution can be stored for up to 2 hours

under refrigeration at 2-8°C (36-46°F).[4]

Procedural Diagrams
The following diagrams illustrate key operational workflows for handling Hexaminolevulinate
Hydrochloride.

Donning PPE

Doffing PPE

Shoe Covers (2 pairs) Inner Gloves Gown Outer Gloves Respirator (N95) Goggles

Outer Gloves Gown & Inner Gloves Goggles Respirator Shoe Covers
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Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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